8-Nitroquinoline-2-carboxylic acid
Overview
Description
8-Nitroquinoline-2-carboxylic acid (NQCA) is a heterocyclic compound that has been extensively studied due to its diverse biological properties and potential applications. It has a molecular weight of 218.17 g/mol .
- Oxidation of the methyl group in 2-methyl-8-nitroquinoline (including consecutive steps of bromination and hydrolysis in aqueous sulfuric acid) .
Molecular Structure Analysis
8-Nitroquinoline-2-carboxylic acid contains a total of 23 bonds; 17 non-H bonds, 14 multiple bonds, 2 rotatable bonds, 3 double bonds, 11 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, 1 carboxylic acid (aromatic), 1 nitro group (aromatic), 1 hydroxyl group, and 1 Pyridine .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 8-nitroquinoline-2-carboxylic acid include nitration, oxidation, bromination, and hydrolysis .Physical And Chemical Properties Analysis
The physical and chemical properties of 8-Nitroquinoline-2-carboxylic acid include a molecular weight of 218.17 g/mol . More specific properties such as melting point, boiling point, and solubility were not found in the search results.Scientific Research Applications
Medicinal Chemistry
Quinoline motifs, which include 8-Nitroquinoline-2-carboxylic acid, are essential in several pharmacologically active heterocyclic compounds due to their various applications in medicinal and industrial chemistry . They are present in various therapeutic agents and have a broad spectrum of bio-responses, including anticancer, antioxidant, anti-inflammatory, antimalarial, anti-SARS-CoV-2, and antituberculosis activities .
Green Chemistry
The synthesis of quinoline derivatives, including 8-Nitroquinoline-2-carboxylic acid, has been a focus of efforts to develop greener and more sustainable chemical processes . This includes the use of eco-friendly and safe reusable catalysts, and unconventional reaction media and energy sources .
Synthetic Routes
The synthesis of 8-Nitroquinoline-2-carboxylic acid has been optimized using a basic scheme of transformations . This includes the nitration of 2-methylquinoline, followed by the separation of a mixture of isomeric 8-nitroand 5-nitro-2-methylquinolines, and the oxidation of the methyl group in 2-methyl-8-nitroquinoline .
High Yield Production
A new method for the separation of isomeric 8-nitroand 5-nitro-2-methylquinolines has been suggested . The optimal conditions for the final step of hydrolysis were selected, which gave almost quantitative yield of 8-Nitroquinoline-2-carboxylic acid .
Biological Function
Derivatives of 4-hydroxyquinoline-2-carboxylic acid, which is structurally similar to 8-Nitroquinoline-2-carboxylic acid, are found in plants . For example, 6-hydroxykynurenic acid is found in Gingko biloba . The biological function in Gingko is unknown .
Antibiotic Production
3-Hydroxyquinoline-2-carboxylic acid, a precursor of the antibiotic cinropeptin from Streptomyces griseoflavus, is structurally similar to 8-Nitroquinoline-2-carboxylic acid . This suggests potential applications of 8-Nitroquinoline-2-carboxylic acid in antibiotic production .
Mechanism of Action
Target of Action
Quinoline derivatives, a group to which this compound belongs, are known for their versatile applications in medicinal chemistry .
Mode of Action
It’s known that quinoline derivatives interact with various biological targets, leading to changes in cellular processes . The nitro group in the 8-Nitroquinoline-2-carboxylic acid could potentially undergo reduction reactions in biological systems, leading to the formation of reactive species that interact with cellular targets.
Biochemical Pathways
Quinoline derivatives are known to interact with various biochemical pathways, influencing cellular processes .
Result of Action
Quinoline derivatives are known to have various biological and pharmaceutical activities .
properties
IUPAC Name |
8-nitroquinoline-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6N2O4/c13-10(14)7-5-4-6-2-1-3-8(12(15)16)9(6)11-7/h1-5H,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YKNRUBPOGQLIKS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)[N+](=O)[O-])N=C(C=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30166249 |
Source
|
| Record name | 8-Nitroquinoline-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30166249 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Nitroquinoline-2-carboxylic acid | |
CAS RN |
15733-85-4 |
Source
|
| Record name | 8-Nitro-2-quinolinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=15733-85-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 8-Nitroquinoline-2-carboxylic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015733854 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 8-Nitroquinoline-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30166249 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 8-nitroquinoline-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.191 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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